Cas no 477280-46-9 ((2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 477280-46-9
• MF: C₁₄H₉BrN₂OS₃
• MW: 397.33305811882
• CID: 5798585
• Update Time: 2025-10-21

(2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-3-(2-thienyl)-
• (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C14H9BrN2OS3/c15-12-5-4-11(21-12)10-8-20-14(16-10)17-13(18)6-3-9-2-1-7-19-9/h1-8H,(H,16,17,18)
• InChI Key： ZCTRBPIRWMFUOY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Br)=CC=2)=CS1)(=O)C=CC1SC=CC=1

Additional information on (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Analysis of (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 477280-46-9)

The compound (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide, with the CAS number 477280-46-9, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a bromothiophene and thiazole backbone, makes it a promising candidate for applications in drug discovery and optoelectronic materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries from researchers and industry professionals.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis of (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide typically involves a multi-step process, including condensation reactions and halogenation. Researchers often inquire about the yield and purity of the final product, which are critical for its use in high-value applications. Recent advancements in catalytic methods have improved the efficiency of its synthesis, reducing costs and environmental impact.

Another hot topic is the compound's potential role in drug development. The presence of both thiophene and thiazole rings in its structure suggests bioactivity, particularly in targeting enzymes or receptors involved in inflammatory and metabolic diseases. Preliminary studies have shown that derivatives of this compound exhibit promising pharmacological properties, though further clinical validation is required. This aligns with the growing demand for novel small-molecule therapeutics in the pharmaceutical industry.

In the realm of materials science, CAS 477280-46-9 is being explored for its optoelectronic characteristics. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers are particularly interested in its charge transport properties and stability under varying conditions. These attributes are crucial for developing next-generation flexible electronics and energy-efficient displays.

Environmental and safety considerations are also frequently searched topics. While (2E)-N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and ecological impact are under study, reflecting the broader trend toward sustainable chemistry practices.

In conclusion, CAS 477280-46-9 represents a versatile compound with significant potential across multiple disciplines. Its synthesis, bioactivity, and material properties continue to be areas of active research, addressing both scientific curiosity and industrial needs. As interest in heterocyclic compounds grows, this molecule is poised to play a pivotal role in advancing technology and medicine.